Cas no 89047-58-5 (Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro-)

• Product Name: Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro-
• CAS No: 89047-58-5
• MF: C₁₂H₄Cl₅NO₃
• MW: 387.430058479309
• CID: 614494
• PubChem ID: 71321767
• Update Time: 2025-04-19

Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitro-
• 1,2,3-trichloro-5-(2,4-dichlorophenoxy)-4-nitrobenzene
• DTXSID90751539
• 89047-58-5

• Inchi： 1S/C12H4Cl5NO3/c13-5-1-2-8(6(14)3-5)21-9-4-7(15)10(16)11(17)12(9)18(19)20/h1-4H
• InChI Key： YBQXZKGMGCVLQX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1[N+](=O)[O-])OC1C=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 386.860431g/mol
• Monoisotopic Mass: 384.863381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 55Ų